6-Ethynyl-N-methylquinolin-2-amine

• IUPAC Name: 6-ethynyl-N-methylquinolin-2-amine
• InChI: InChI=1S/C12H10N2/c1-3-9-4-6-11-10(8-9)5-7-12(13-2)14-11/h1,4-8H,2H3,(H,13,14)
• InChI Key: NHTPYROHUBVINY-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(C=C1)C=C(C=C2)C#C
• Molecular Formula: C12H10N2
• DSSTOX Substance ID: DTXSID401292026
• Molecular Weight: 182.22 g/mol
• CAS RN: 1956354-68-9

Description

6-Ethynyl-N-methylquinolin-2-amine is a chemical compound with the CAS Number: 1956354-68-9. It has a molecular weight of 182.22 and its IUPAC name is this compound. The compound is a yellow to brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H10N2/c1-3-9-4-6-11-10 (8-9)5-7-12 (13-2)14-11/h1,4-8H,2H3, (H,13,14). This indicates the molecular structure of the compound. For a more detailed structural analysis, specialized software or databases could be used to visualize the InChI code.

Physical And Chemical Properties Analysis

This compound is a yellow to brown solid. The compound should be stored at a temperature of 2-8°C. More specific physical and chemical properties such as melting point, boiling point, and solubility might be available in specialized chemical databases.

Mechanism of Action

Target of Action

Quinoline amines, a class of compounds to which 6-ethynyl-n-methylquinolin-2-amine belongs, have been studied for their anticancer properties . They are known to interact with various targets involved in cancer cell proliferation and survival .

Mode of Action

It is known that quinoline amines can interact with their targets, leading to changes in cellular processes . These interactions can inhibit the activity of the targets, thereby affecting the survival and proliferation of cancer cells .

Biochemical Pathways

Quinoline amines are known to affect multiple pathways involved in cancer cell survival and proliferation . The downstream effects of these interactions can lead to the inhibition of cancer cell growth .

Result of Action

Quinoline amines are known to have anticancer properties, suggesting that they can inhibit cancer cell growth .

Advantages and Limitations for Lab Experiments

The advantages of using 6-Ethynyl-N-methylquinolin-2-amine in lab experiments include its low cost, low toxicity, and its ability to act as a substrate for enzymes, such as cytochrome P450. The limitations of using this compound in lab experiments include its instability in certain conditions, its potential to interact with other compounds, and its potential to cause drug-receptor interactions.

Future Directions

There are a variety of potential future directions for 6-Ethynyl-N-methylquinolin-2-amine research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the development of new drugs. In addition, further research into the synthesis of this compound, its stability in different conditions, and its potential to interact with other compounds could lead to new and improved versions of the compound. Finally, further research into the potential toxicity of this compound could lead to safer and more effective uses of the compound.

Synthesis Methods

6-Ethynyl-N-methylquinolin-2-amine can be synthesized in a two-step reaction. The first step involves the reaction of quinoline-2-amine and ethylene glycol in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form the ethynylated quinoline-2-amine. The second step involves the reaction of the ethynylated quinoline-2-amine with methylmagnesium bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form this compound.

Scientific Research Applications

6-Ethynyl-N-methylquinolin-2-amine has been used in a variety of scientific research applications due to its unique properties. It has been used as a substrate for enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and toxins. It has also been used as a model compound for the study of the metabolism of quinoline-2-amine derivatives. In addition, this compound has been used in the study of enzyme inhibition, drug-receptor interactions, and the development of new drugs.

Safety and Hazards

The safety information available indicates that 6-Ethynyl-N-methylquinolin-2-amine has several hazard statements including H302, H315, H319, and H335. The precautionary statements include P261 and P305+P351+P338. The signal word for this compound is “Warning” and the pictogram is an exclamation mark. For more detailed safety and hazard information, refer to the Material Safety Data Sheet (MSDS).